Cas no 1049739-31-2 ((R)-2-Cinnamylpyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: (R)-2-Cinnamylpyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 1049739-31-2
• MF: C₁₄H₁₈ClNO₂
• MW: 267.751223087311
• MDL: MFCD06795572
• CID: 1032812
• PubChem ID: 5706719
• Update Time: 2025-10-28

(R)-2-Cinnamylpyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-Cinnamylpyrrolidine-2-carboxylic acid hydrochloride
• (2R)-2-[(E)-3-phenylprop-2-enyl]pyrrolidine-2-carboxylic acid,hydrochloride
• (R)-2-Cinmylpyrrolidine-2-carboxylic acid hydrochloride
• (R)-alpha-(3-phenylallyl)-proline-HCl
• (R)-a-(3-Phenylallyl)proline·HCl
• (R)-Alpha-(3-Phenyl-allyl)-ProHCl
• (R)-ALPHA-(3-PHENYL-ALLYL)-PROLINE-HCL
• (R)-2-Cinnamylpyrrolidine-2-carboxylicacidhydrochloride
• DTXSID50420719
• PS-12604
• AKOS015949788
• (2R)-2-[(E)-3-phenylprop-2-enyl]pyrrolidine-2-carboxylic acid;hydrochloride
• (2R)-2-[(2E)-3-PHENYLPROP-2-EN-1-YL]PYRROLIDINE-2-CARBOXYLIC ACID HYDROCHLORIDE
• MFCD06795572
• 1049739-31-2

• MDL： MFCD06795572
• Inchi： 1S/C14H17NO2.ClH/c16-13(17)14(10-5-11-15-14)9-4-8-12-6-2-1-3-7-12;/h1-4,6-8,15H,5,9-11H2,(H,16,17);1H/b8-4+;/t14-;/m0./s1
• InChI Key： BPZMLNWVESDERN-KOTQXDPWSA-N
• SMILES： Cl.OC([C@]1(C/C=C/C2C=CC=CC=2)CCCN1)=O

Computed Properties

• Exact Mass: 267.10300
• Monoisotopic Mass: 267.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: 3.42750

Additional information on (R)-2-Cinnamylpyrrolidine-2-carboxylic acid hydrochloride

Latest Research Insights on (R)-2-Cinnamylpyrrolidine-2-carboxylic acid hydrochloride (CAS: 1049739-31-2)

In recent years, (R)-2-Cinnamylpyrrolidine-2-carboxylic acid hydrochloride (CAS: 1049739-31-2) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its chiral pyrrolidine core and cinnamyl side chain, has been explored as a key intermediate in the synthesis of bioactive molecules and as a potential pharmacophore in drug discovery. Recent studies have focused on its role in modulating enzyme activity, particularly in the context of neurodegenerative diseases and cancer.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of (R)-2-Cinnamylpyrrolidine-2-carboxylic acid hydrochloride on gamma-secretase, an enzyme implicated in the production of amyloid-beta peptides associated with Alzheimer's disease. The researchers utilized molecular docking simulations and in vitro enzymatic assays to demonstrate that this compound exhibits a moderate inhibitory activity (IC50 = 12.3 µM) with promising selectivity over related aspartyl proteases. The study highlighted the importance of the (R)-configuration for optimal binding to the enzyme's active site, as the (S)-enantiomer showed significantly reduced potency.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was employed as a building block for the synthesis of novel histone deacetylase (HDAC) inhibitors. The cinnamyl moiety was found to enhance cellular permeability, while the pyrrolidine carboxylic acid group contributed to zinc-binding in the HDAC active site. The resulting derivatives showed nanomolar activity against HDAC6, with potential applications in multiple myeloma therapy. This research underscores the versatility of 1049739-31-2 as a scaffold for targeted drug design.

From a synthetic chemistry perspective, a 2024 Nature Protocols paper detailed an improved asymmetric synthesis route for (R)-2-Cinnamylpyrrolidine-2-carboxylic acid hydrochloride using enzymatic resolution with lipase B from Candida antarctica. The protocol achieved >99% enantiomeric excess with 85% overall yield, addressing previous challenges in large-scale production. The authors emphasized the compound's growing importance as a chiral pool reagent for pharmaceutical manufacturing.

Ongoing preclinical studies are exploring the compound's potential as an anti-inflammatory agent through its modulation of NF-κB signaling. Preliminary results presented at the 2024 American Chemical Society National Meeting showed that derivatives of 1049739-31-2 can attenuate TNF-α-induced inflammation in macrophage cells by 60-70% at 10 µM concentrations, with minimal cytotoxicity (CC50 > 100 µM). These findings position the molecule as a promising lead for developing new immunomodulatory drugs.

In conclusion, (R)-2-Cinnamylpyrrolidine-2-carboxylic acid hydrochloride continues to emerge as a multifaceted compound with diverse applications in medicinal chemistry. Its unique structural features enable interactions with various biological targets, while recent synthetic advancements have improved its accessibility for research and development. Future studies will likely focus on structure-activity relationship optimization and in vivo validation of its therapeutic potential across multiple disease areas.